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Compound of Interest

Compound Name: Cinitapride-d5

Cat. No.: B12412207 Get Quote

Essential Safety and Handling of Cinitapride-d5
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds like Cinitapride-d5 is paramount. This document provides immediate,

essential safety and logistical information, including operational and disposal plans, to foster a

secure laboratory environment. Cinitapride-d5 is the deuterated form of Cinitapride, a

gastroprokinetic agent.[1] While specific safety data for the deuterated compound is limited, the

safety protocols for Cinitapride serve as a reliable guide due to their chemical similarity.

Cinitapride is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is critical to minimize exposure. The

following table summarizes the recommended PPE for handling Cinitapride-d5, based on the

safety data sheet for Cinitapride.[2][3]
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face
Safety Goggles with Side-

Shields

Must conform to EN 166 (EU)

or NIOSH (US) standards.[3]

Skin Impervious Clothing
Should be fire/flame resistant.

[3]

Protective Gloves

Inspect gloves for integrity

before use. Wash and dry

hands after handling.[3]

Respiratory Suitable Respirator
Use in areas with adequate

ventilation.[2]

It is crucial to use PPE that has been tested for resistance to hazardous drugs.[4] Disposable

PPE should not be reused.[5]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of

Cinitapride-d5 in a laboratory setting. This workflow is designed to prevent contamination and

ensure the safety of the handler.
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Safe Handling Workflow for Cinitapride-d5
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Caption: A flowchart illustrating the procedural steps for the safe handling of Cinitapride-d5.
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Step-by-Step Handling Procedures
1. Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Cinitapride.[2][3]

Ensure the work area, such as a laboratory fume hood, has adequate ventilation.[6]

Locate the nearest safety shower and eye wash station.[2]

Confirm that a spill kit is readily accessible.

2. Personal Protective Equipment (PPE) Application:

Don the appropriate PPE as detailed in the table above. This includes safety goggles,

impervious clothing, and protective gloves.[2][3] For tasks with a risk of aerosolization, a

suitable respirator is necessary.[2]

3. Handling and Weighing:

Handle Cinitapride-d5 powder in a designated area with proper exhaust ventilation to avoid

dust formation.[2]

Use appropriate tools for weighing and transferring the compound to minimize spillage.

4. Dissolution:

When preparing solutions, be aware of the recommended solvents. For Cinitapride, DMSO is

a common solvent.[7]

To prevent inactivation from repeated freeze-thaw cycles, aliquot and store the solution

appropriately.[7]

5. Storage:

Store Cinitapride-d5 powder at -20°C for up to 3 years.[7]

In solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[7]
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Keep the container tightly sealed in a cool, well-ventilated area away from direct sunlight and

ignition sources.[2]

Disposal Plan
Proper disposal of Cinitapride-d5 and its containers is crucial to prevent environmental

contamination.

Waste Collection: Collect waste material in suitable, closed containers labeled for disposal.

[3]

Environmental Precautions: Do not allow the chemical to enter drains, as it is very toxic to

aquatic life.[2][3] Prevent further leakage or spillage if it is safe to do so.[3]

Disposal Method: Dispose of contents and containers at an approved waste disposal plant.

[2] Follow all local, state, and federal regulations for chemical waste disposal.

Emergency Procedures
In Case of Accidental Release:

Avoid dust formation and breathing vapors, mist, or gas.[3]

Remove all sources of ignition.[3]

Use personal protective equipment to avoid contact with skin and eyes.[3]

Collect the spillage and place it in a suitable, closed container for disposal.[2][3]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[3]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water and consult a doctor.[3]
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In Case of Eye Contact: Rinse eyes with plenty of water for at least 15 minutes and seek

medical attention.

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse your mouth.[2] Do not

induce vomiting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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